Cas no 1448139-68-1 ((2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide)

• Product Name: (2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide
• CAS No: 1448139-68-1
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 6245706
• PubChem ID: 71808115
• Update Time: 2025-10-30

(2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide
• (E)-3-(thiophen-2-yl)-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acrylamide
• (2E)-3-(thiophen-2-yl)-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide
• (E)-3-thiophen-2-yl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]prop-2-enamide
• AKOS024562606
• 1448139-68-1
• F6439-5039

• Inchi： 1S/C16H15N3OS2/c20-16(6-5-13-3-1-11-21-13)17-8-10-19-9-7-14(18-19)15-4-2-12-22-15/h1-7,9,11-12H,8,10H2,(H,17,20)/b6-5+
• InChI Key： IDEWIWVCNSJHJU-AATRIKPKSA-N
• SMILES： S1C=CC=C1C1C=CN(CCNC(/C=C/C2=CC=CS2)=O)N=1

Computed Properties

• Exact Mass: 329.06565446g/mol
• Monoisotopic Mass: 329.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on (2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide

Introduction to (2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide and Its Significance in Modern Chemical Biology

(2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide, with the CAS number 1448139-68-1, represents a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines the functionalities of thiophene and pyrazole heterocycles, which are well-documented for their diverse biological activities. The presence of these aromatic rings not only contributes to the compound's stability but also enhances its potential as a scaffold for drug development.

The structural motif of (2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and potent. The thiophene ring, known for its electron-deficient nature, can form stable complexes with various biomolecules, while the pyrazole ring introduces additional binding pockets that can be exploited for therapeutic purposes. This dual functionality makes the compound a promising candidate for further investigation in the development of new pharmaceuticals.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Among these, thiophene and pyrazole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound (1448139-68-1) is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of (2E)-3-(thiophen-2-yl)-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}prop-2-enamide is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By inhibiting specific kinases, this compound could potentially disrupt signaling pathways that are aberrant in diseased states. Preliminary studies have suggested that it may exhibit inhibitory activity against certain kinases, making it an attractive lead compound for further development.

The synthesis of (1448139-68-1) involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of various functional groups that can be tailored to improve biological activity.

The pharmacokinetic properties of (2E)-3-(thiophen-2-yli)-N-{2->(3-(thiophen